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Compound of Interest

Compound Name: Metribuzin

Cat. No.: B1676530

For: Researchers, Scientists, and Agrochemical Development Professionals

Abstract: Metribuzin is a selective triazinone herbicide used extensively in modern agriculture
for the pre-emergent and post-emergent control of a wide spectrum of broadleaf weeds and
annual grasses.[1][2] Its efficacy and crop selectivity are governed by its specific mode of
action and the differential metabolic capabilities of various plant species. This document
provides a comprehensive technical overview of metribuzin, including its chemical properties,
mechanism of action, basis for selectivity, quantitative efficacy data, and detailed experimental
protocols for its evaluation.

Chemical and Physical Properties

Metribuzin, chemically known as 4-amino-6-tert-butyl-3-(methylthio)-as-triazin-5(4H)-one, is a
colorless crystalline solid belonging to the triazinone chemical family.[3][4] Its physical and
chemical characteristics are fundamental to its application, formulation, and environmental fate.
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Property Value Reference
Chemical Formula CsH14N4OS [11[3]
Molecular Weight 214.29 g/mol [1][3]

CAS Number 21087-64-9 [5]
Appearance Colorless crystalline solid [3]

Melting Point 125 °C (257 °F) [6]

Water Solubility 1.05-1.2 g/L at 20°C [11[3]
Vapor Pressure 4 x 107 mmHg at 20°C [3]

Soil Half-Life 30-60 days (variable) [1]

Log Kow 1.7 [3]

Mechanism of Action: Photosystem Il Inhibition

Metribuzin's herbicidal activity stems from its role as a potent inhibitor of photosynthesis.[7][8]
It is classified under HRAC Group 5 (WSSA Group 5), targeting the photosynthetic process in
the chloroplasts of susceptible plants.[6][9]

Metribuzin is primarily absorbed by the roots and, to a lesser extent, the leaves, after which it
is translocated acropetally through the xylem to the shoots.[4][7] Its site of action is the
Photosystem II (PSIl) complex located in the thylakoid membranes of chloroplasts.[4][10]
Specifically, metribuzin binds to the QB-binding niche on the D1 protein of the PSII complex.
[4][5][11] This binding action physically blocks the electron transport from plastoquinone A (QA)
to plastoquinone B (QB).[4]

The disruption of the electron transport chain halts COz: fixation and prevents the production of
ATP and NADPH2, which are essential for plant growth.[4] While this leads to slow starvation,
the rapid death of the plant is often caused by secondary effects, such as lipid peroxidation and
the generation of reactive oxygen species, which destroy cell membranes and chlorophyll.[4]
[12]
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Visible symptoms in susceptible plants typically appear within 3 to 7 days and include
interveinal chlorosis (yellowing) on older leaves, followed by necrosis (browning and tissue
death) that progresses from the leaf margins inward.[1][4][13]
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1. Hypothesis Formulation
(e.g., Metribuzin efficacy on Weed X)

2. Greenhouse/Lab Trials
(Dose-Response Assay)

Assess Phytotoxicity & Efficacy Mechanism Study (Optional)
(Visual Rating, Biomass) (Chlorophyll Fluorescence)

3. Field Trials
(Multiple Locations/Seasons)

Assess Efficacy & Crop Yield
Under Real-World Conditions

4. Statistical Analysis
(ANOVA, Regression, GR50)

5. Conclusion & Recommendations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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